Cas no 49637-21-0 (4-pyrrolidin-1-ylbutanoic acid;hydrochloride)

• Product name: 4-pyrrolidin-1-ylbutanoic acid;hydrochloride
• CAS No: 49637-21-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD06801275
• CID: 1006671
• PubChem ID: 14855682

4-pyrrolidin-1-ylbutanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)butanoic acid hydrochloride
• 1-Pyrrolidinebutyric Acid Hydrochloride
• Pyrrolidin-1-ylbutanoic acid hydrochloride
• 1-(3-carboxypropyl)pyrrolidin-1-ium chloride
• 4-(pyrrolidin-1-yl)butyric acid hydrochloride
• 4-pyrrolidinobutyric acid hydrochloride
• 4-pyrrolidinylbutanoic acid hydrochloride
• AC1Q3EZJ
• AG-C-00050
• AGN-PC-002ST0
• CTK7J3608
• PubChem23548
• SureCN946654
• 4-pyrrolidin-1-ylbutanoic acid;hydrochloride
• 4-(1-Pyrrolidinyl)butanoic acid hydrochloride
• 4-pyrrolidin-1-yl-butyric acid hydrochloride, AldrichCPR
• 4-Pyrrolidin-1-yl-butyric acid hydrochloride
• EN300-51427
• 49637-21-0
• 1-Pyrrolidinebutanoic acid, hydrochloride
• 4-Pyrrolidin-1-yl-butyric acid; hydrochloride
• 4-(Pyrrolidin-1-yl)butanoic acid--hydrogen chloride (1/1)
• Z763029994
• gamma-Pyrrolidinobutyric acid hydrochloride
• J-524154
• DTXSID90564742
• TQP0305
• CS-0250576
• DB-071022
• 1-Pyrrolidinebutanoic acid, hydrochloride (9CI); 1-Pyrrolidinebutyric acid hydrochloride; 4-(Pyrrolidin-1-yl)butanoic acid hydrochloride; 4-Pyrrolidin-1-ylbutyric acid hydrochloride; ?-Pyrrolidinobutyric acid hydrochloride
• BDBM50007935
• AKOS016904314
• CHEMBL3234353
• gamma-pyrrolidino-butyric acid hydrochloride
• G31116
• MFCD06801275
• SCHEMBL946654
• BS-38166
• ZEWPJQOFVHRHKN-UHFFFAOYSA-N

• MDL： MFCD06801275
• Inchi： InChI=1S/C8H15NO2.ClH/c10-8(11)4-3-7-9-5-1-2-6-9;/h1-7H2,(H,10,11);1H
• InChI Key： ZEWPJQOFVHRHKN-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCCC(=O)O.Cl

Computed Properties

• Exact Mass: 193.08708
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

4-pyrrolidin-1-ylbutanoic acid;hydrochloride Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-pyrrolidin-1-ylbutanoic acid;hydrochloride

4-Pyrrolidin-1-ylbutanoic acid;hydrochloride (CAS No. 49637-21-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

4-pyrrolidin-1-ylbutanoic acid;hydrochloride, identified by the CAS number 49637-21-0, is a compound of significant interest in the realms of chemical biology and pharmaceutical development. This molecule, featuring a pyrrolidine ring linked to a butanoic acid moiety with a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential biological activities. The integration of the pyrrolidine scaffold, known for its versatility in drug design, with the butanoic acid side chain presents a promising platform for further exploration.

The< strong>pyrrolidin-1-yl substituent is a key feature that contributes to the compound's pharmacological profile. Pyrrolidine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The presence of this moiety in 4-pyrrolidin-1-ylbutanoic acid;hydrochloride suggests potential interactions with biological targets that are mediated by hydrogen bonding and other non-covalent interactions, which are crucial for drug efficacy.

In recent years, there has been a surge in research focusing on the development of novel compounds with optimized pharmacokinetic properties. The< strong>hydrochloride form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This improved solubility is particularly advantageous for oral administration, where bioavailability is a critical factor in determining therapeutic success.

The< strong>CAS No. 49637-21-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize the compound in their studies without ambiguity.

One of the most compelling aspects of 4-pyrrolidin-1-ylbutanoic acid;hydrochloride is its potential as a lead compound for drug discovery. The structural features of this molecule allow for modifications that can enhance its binding affinity to specific biological targets. For instance, the pyrrolidine ring can be further functionalized to introduce additional pharmacophores that improve interactions with enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of scaffold hopping in medicinal chemistry, where existing molecular frameworks are modified to discover new compounds with improved properties. The< strong>pyrrolidin-1-ylbutanoic acid;hydrochloride scaffold represents an excellent example of such an approach. By leveraging the known bioactivity of pyrrolidine derivatives and combining them with other functional groups, researchers can generate libraries of compounds with diverse biological profiles.

The< strong>hydrochloride salt form also plays a crucial role in stabilizing the compound during storage and transportation. This stability is essential for maintaining the integrity of the molecule throughout its lifecycle, from laboratory synthesis to clinical use. Additionally, the hydrochloride form often improves the compound's handling characteristics, making it more practical for industrial-scale production.

In the context of drug development,< strong>CAS No. 49637-21-0 serves as a critical reference point for regulatory submissions and intellectual property protection. The unique identifier ensures that all documentation related to the compound is consistent and easily accessible for review by regulatory agencies such as the FDA or EMA. This level of precision is essential for navigating the complex landscape of pharmaceutical regulations.

The< strong>4-pyrrolidin-1-ylbutanoic acid;hydrochloride molecule has shown promise in preclinical studies as a potential therapeutic agent. While specific details of these studies are often proprietary, the general findings suggest that this compound may have applications in areas such as pain management, neuroprotection, and anti-inflammatory therapies. The ability to modulate biological pathways through targeted interactions makes this compound an attractive candidate for further investigation.

The synthesis of< strong>CAS No. 49637-21-0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.

The structural diversity offered by< strong>4-pyrrolidin-1-ylbutanoic acid;hydrochloride also makes it a valuable tool for computational modeling and virtual screening. By using computational techniques, researchers can predict how different analogs of this compound might interact with biological targets, thereby accelerating the drug discovery process. This approach leverages cutting-edge technology to identify promising candidates for experimental validation.

In conclusion,< strong>CAS No. 49637-21-0, corresponding to< strong>4-pyrrolidin-1-ylbutanoic acid;hydrochloride, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, combined with its potential biological activities, positions it as a promising candidate for further exploration in drug development. As research continues to uncover new applications and optimize synthetic routes, this compound is likely to play an increasingly important role in addressing unmet medical needs.